Cas no 1219903-33-9 (N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1219903-33-9
• MF: C₁₄H₉N₅OS
• MW: 295.319160223007
• CID: 6142424
• PubChem ID: 49670686
• Update Time: 2025-08-05

N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide
• N-(1H-indazol-6-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• F5882-3978
• AKOS024526775
• 1219903-33-9

• Inchi： 1S/C14H9N5OS/c20-14(8-2-4-11-13(5-8)19-21-18-11)16-10-3-1-9-7-15-17-12(9)6-10/h1-7H,(H,15,17)(H,16,20)
• InChI Key： JRAZTMBEWVQUGK-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NC1C=CC2C=NNC=2C=1)=O

Computed Properties

• Exact Mass: 295.05278110g/mol
• Monoisotopic Mass: 295.05278110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Additional information on N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide

Introduction to N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1219903-33-9)

N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide, a compound with the chemical identifier CAS No. 1219903-33-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's unique framework, incorporating both indazole and benzothiadiazole moieties, positions it as a promising candidate for further exploration in therapeutic interventions.

The indazole ring system is well-documented for its role in various biologically active molecules, contributing to properties such as binding affinity and metabolic stability. In contrast, the benzothiadiazole moiety is renowned for its versatility in medicinal chemistry, often serving as a scaffold for compounds exhibiting anti-inflammatory, antiviral, and anticancer properties. The combination of these two heterocyclic systems in N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide suggests a multifaceted pharmacological profile that warrants thorough investigation.

Recent studies have highlighted the importance of benzothiadiazole derivatives in the development of novel therapeutic agents. These compounds have been extensively studied for their ability to modulate various biological pathways, including those involved in cancer progression and inflammation. The presence of the carboxamide functional group in N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide further enhances its potential as a pharmacophore, enabling interactions with biological targets through hydrogen bonding and other non-covalent forces.

In the context of modern drug discovery, the synthesis and characterization of N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide have been facilitated by advances in synthetic methodologies and analytical techniques. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have enabled researchers to elucidate the structure and purity of this compound with high precision. These tools are essential for ensuring that the compound meets the stringent requirements for preclinical and clinical studies.

The pharmacological evaluation of N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide has revealed intriguing properties that make it a compelling candidate for further development. Initial in vitro studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory responses and cancer cell proliferation. Specifically, the compound has shown promise in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the pathogenesis of chronic inflammatory diseases.

Moreover, the indazole moiety has been associated with enhanced bioavailability and metabolic stability, attributes that are critical for the successful translation of preclinical findings into clinical applications. The benzothiadiazole component contributes additional layers of biological activity by interacting with specific receptors and ion channels. This dual functionality makes N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide a versatile molecule that could potentially address multiple therapeutic targets simultaneously.

One of the most exciting aspects of this compound is its potential application in oncology research. Benzothiadiazole derivatives have been explored as inhibitors of kinases and other enzymes that drive tumor growth and metastasis. The carboxamide group provides a site for further derivatization to enhance binding affinity or to introduce additional pharmacological properties. This flexibility allows chemists to tailor the molecule to specific therapeutic needs while maintaining its core pharmacophoric features.

The synthesis of N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the indazole and benzothiadiazole rings, followed by functional group transformations to introduce the carboxamide moiety. Each step is carefully optimized to ensure high yields and purity levels required for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide both in vitro and in silico. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and for identifying potential lead compounds that can be further optimized.

The potential therapeutic applications of N-(1H-indazol-6-yl)-2,1,3-benzothiadiazole-5-carboxamide extend beyond oncology into other areas such as neurology and immunology. The compound's ability to modulate inflammatory pathways suggests its utility in treating conditions like rheumatoid arthritis or multiple sclerosis. Additionally, its interactions with receptors involved in neurotransmission may open new avenues for treating neurological disorders.

In conclusion，N-(1H-indazol-6-ylyl)-2，1，3-benzothiadiazole -5 -carboxamide (CAS No 1219903 -33 -9) represents a significant advancement in pharmaceutical chemistry with its unique structure combining indazole and benzothiadiazole moieties。 Its multifaceted pharmacological profile， enhanced bioavailability，and synthetic accessibility make it an attractive candidate for further exploration。 Ongoing research efforts are expected to uncover new therapeutic applications， solidifying its role as a valuable asset in drug development pipelines。